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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

CAS No.: 12504-16-4

Cat. No.: B1143653

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Overview
Strontium phosphide (Sr₃P₂) is a highly reactive solid compound that presents significant

health and safety risks.[1][2] The primary hazard associated with strontium phosphide is its

violent reaction with water or moisture, which produces highly toxic and flammable phosphine

gas (PH₃).[1][2][3][4][5] This reaction can be rapid, with the potential for spontaneous ignition of

the evolved phosphine gas.[1][2][4] Inhalation of phosphine gas can be fatal, and contact with

strontium phosphide or its decomposition products may cause severe injury.[3][4][6] Fire

involving strontium phosphide will produce irritating, corrosive, and/or toxic gases.[3][4][6]

Quantitative Data Summary
A summary of key quantitative safety and physical data for strontium phosphide and its

primary hazardous decomposition product, phosphine gas, is provided below.
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Property Value Source

Strontium Phosphide (Sr₃P₂)

Molecular Weight 324.8 g/mol [3][5]

Density 2.68 g/cm³ [7][8][9]

Appearance Black crystalline solid [7]

Phosphine Gas (PH₃)

OSHA PEL (8-hour TWA) 0.3 ppm (0.4 mg/m³) [1][10][11]

NIOSH REL (10-hour TWA) 0.3 ppm [1][10]

NIOSH REL (15-min STEL) 1 ppm [1][10]

ACGIH TLV (8-hour TWA) 0.3 ppm [1]

ACGIH TLV (15-min STEL) 1 ppm [1]

NIOSH IDLH 50 ppm [10]

Acute Exposure Guideline

Levels (AEGLs) for Strontium

Phosphide

AEGL-2 (10 & 30 min) 2 ppm [2][12]

AEGL-3 (10 & 30 min) 3.6 ppm [2][12]

AEGL-2 (60 min) 1 ppm [2][12]

AEGL-3 (60 min) 1.8 ppm [2][12]

AEGL-2 (4 hours) 0.25 ppm [2][12]

AEGL-3 (4 hours) 0.45 ppm [2][12]

AEGL-2 (8 hours) 0.13 ppm [2][12]

AEGL-3 (8 hours) 0.23 ppm [2][12]

Safe Handling and Storage Protocols
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Engineering Controls
Ventilation: All handling of strontium phosphide must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize the risk of phosphine gas

accumulation.

Inert Atmosphere: For procedures requiring the transfer of strontium phosphide, a glove

box with an inert atmosphere (e.g., argon or nitrogen) is highly recommended to prevent

contact with air and moisture.

Monitoring: Continuous monitoring for phosphine gas is advisable in areas where strontium
phosphide is handled or stored.

Personal Protective Equipment (PPE)
Respiratory Protection: When handling strontium phosphide, a full-face respirator with

cartridges appropriate for phosphine gas or a self-contained breathing apparatus (SCBA) is

mandatory, especially in situations where phosphine concentrations may exceed exposure

limits.[3]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile, neoprene) at all times.

Eye Protection: Chemical safety goggles and a face shield are required.

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are

essential.

Handling Procedures
Avoid Water and Moisture: Under no circumstances should strontium phosphide come into

contact with water or moisture.[1][6] All equipment and work surfaces must be scrupulously

dry.

Use of Non-Sparking Tools: To prevent ignition of flammable phosphine gas, use non-

sparking tools made of materials such as bronze or beryllium copper.

Controlled Dispensing: When dispensing strontium phosphide, do so carefully to avoid

creating dust.
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Incompatible Materials: Strontium phosphide is a strong reducing agent and is

incompatible with acids and oxidizing agents.[1] Keep it segregated from these materials.

Storage Procedures
Container: Store strontium phosphide in its original, tightly sealed container.

Location: The storage area must be a dry, cool, and well-ventilated location, away from any

sources of water, heat, sparks, or flames.[10]

Segregation: Store strontium phosphide separately from acids, oxidizing agents, and other

incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name, hazards (e.g.,

"Dangerous When Wet"), and appropriate warnings.

Emergency Procedures
Spills and Leaks

Evacuation: In the event of a spill, immediately evacuate the area and restrict access.

Ventilation: Increase ventilation to the area of the spill.

Cleanup:

DO NOT use water or any aqueous solutions for cleanup.[1][3][6]

Cover the spill with a dry, non-combustible material such as dry sand, soda ash, or lime.[1]

[3][6]

Carefully collect the spilled material and absorbent into a dry, sealable container for

disposal.

All cleanup operations should be performed by trained personnel wearing appropriate

PPE.

Fire
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Extinguishing Media:

DO NOT use water, foam, or carbon dioxide extinguishers, as they will react with

strontium phosphide.[1][3][6]

Use dry chemical powder, dry sand, soda ash, or lime to extinguish a fire involving

strontium phosphide.[1][3][6]

Procedure: If a fire occurs, evacuate the area immediately. If it is safe to do so, move

undamaged containers away from the fire.[1]

First Aid
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact: Brush off any solid material from the skin. Flush the affected area with copious

amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Give large quantities of water to drink. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.

Experimental Protocol: Qualitative Test for
Phosphide
This protocol is adapted for the qualitative detection of the phosphide anion, which would be

present in a sample of strontium phosphide. The principle of this test is the reaction of the

phosphide with an acid to generate phosphine gas, which then reacts with a silver nitrate

solution to produce a black precipitate of metallic silver.

Materials and Reagents
Strontium phosphide sample
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Dilute hydrochloric acid (HCl), 2 M

Silver nitrate (AgNO₃) solution, 0.1 M

Distilled water

Test tubes and rack

Pipettes

Filter paper

Heating apparatus (e.g., water bath)

Fume hood

Procedure
Preparation: Conduct the entire experiment in a certified chemical fume hood.

Sample Preparation: Place a small, accurately weighed amount (approximately 10-20 mg) of

the strontium phosphide sample into a clean, dry test tube.

Apparatus Setup: Moisten a piece of filter paper with the 0.1 M silver nitrate solution. Place

the moistened filter paper over the mouth of the test tube containing the sample.

Reaction Initiation: Carefully add 1-2 mL of 2 M hydrochloric acid to the test tube containing

the strontium phosphide. Be prepared for a vigorous reaction and gas evolution.

Observation: Gently warm the test tube in a water bath. Observe the silver nitrate paper for

any color change.

Interpretation: The formation of a black or dark grey stain on the filter paper indicates the

presence of phosphine gas, which confirms the presence of the phosphide anion in the

sample. The reaction is: PH₃ + 6AgNO₃ + 3H₂O → 6Ag + H₃PO₃ + 6HNO₃

Visualizations
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Preparation & Handling

Emergency Response

Disposal
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Caption: Workflow for the safe handling and emergency response for strontium phosphide.
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Caption: Chemical incompatibility and hazardous reactions of strontium phosphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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